Cas no 924383-28-8 (2(3H)-Furanone, dihydro-3-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]-)

• Product Name: 2(3H)-Furanone, dihydro-3-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]-
• CAS No: 924383-28-8
• MF: C₁₆H₁₂N₂O₂S₂
• MW: 328.408680915833
• CID: 6123572
• PubChem ID: 17394320
• Update Time: 2025-10-28

2(3H)-Furanone, dihydro-3-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-3-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]-
• 3-({5-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)o xolan-2-one
• EN300-37296788
• 924383-28-8
• Z20245820
• 3-((5-Phenylthieno[2,3-d]pyrimidin-4-yl)thio)dihydrofuran-2(3H)-one
• AB00982949-01
• 3-({5-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)oxolan-2-one

• Inchi： 1S/C16H12N2O2S2/c19-16-12(6-7-20-16)22-15-13-11(10-4-2-1-3-5-10)8-21-14(13)17-9-18-15/h1-5,8-9,12H,6-7H2
• InChI Key： WXRCSFKXVMUNCF-UHFFFAOYSA-N
• SMILES： O1CCC(SC2N=CN=C3SC=C(C4=CC=CC=C4)C3=2)C1=O

Computed Properties

• Exact Mass: 328.03401998g/mol
• Monoisotopic Mass: 328.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 607.8±55.0 °C(Predicted)
• pka: 0.56±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2(3H)-Furanone, dihydro-3-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]-

Introduction to 2(3H)-Furanone, dihydro-3-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]- (CAS No. 924383-28-8)

2(3H)-Furanone, dihydro-3-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]- (CAS No. 924383-28-8) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The present article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 2(3H)-Furanone, dihydro-3-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]- is defined by a furanone core linked to a thienopyrimidine moiety through a thioether linkage. The furanone ring is a five-membered heterocycle containing an oxygen atom and a carbonyl group, which imparts unique chemical properties and reactivity. The thienopyrimidine scaffold, on the other hand, is known for its diverse biological activities, including anti-inflammatory, anticancer, and antiviral properties. The combination of these structural elements in a single molecule suggests that 2(3H)-Furanone, dihydro-3-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]- may exhibit multifaceted pharmacological effects.

The synthesis of 2(3H)-Furanone, dihydro-3-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]- has been reported using various methodologies. One common approach involves the reaction of 5-(benzothiophen-5-yl)pyrimidinethiol with an appropriate furanone derivative under controlled conditions. This multistep synthesis typically includes the preparation of the thiol intermediate and subsequent coupling with the furanone precursor. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the production of this compound, making it more accessible for further research and development.

In terms of biological activities, 2(3H)-Furanone, dihydro-3-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]- has shown promising results in several preclinical studies. For instance, it has demonstrated potent anticancer activity against various cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies have revealed that this compound targets multiple signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. Additionally, it has exhibited anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and mediators.

Recent research has also explored the potential of 2(3H)-Furanone, dihydro-3-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]- as an antiviral agent. Studies have shown that it can effectively inhibit the replication of several viruses, including influenza virus and human immunodeficiency virus (HIV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells. These findings highlight the broad-spectrum therapeutic potential of this compound and warrant further investigation in clinical settings.

Beyond its direct pharmacological effects, 2(3H)-Furanone, dihydro-3-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]- has been investigated for its use as a lead compound in drug discovery programs. Its structural diversity and functional versatility make it an attractive scaffold for the design and synthesis of novel derivatives with enhanced potency and selectivity. Computational methods such as molecular docking and virtual screening have been employed to identify potential modifications that could improve the therapeutic profile of this compound.

In conclusion, 2(3H)-Furanone, dihydro-3-[(5-phenylthieno[2,3-d]pyrimidin-4-y l)thio]- (CAS No. 924383-28-8) represents a promising candidate for the development of new therapeutic agents due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine. As more data becomes available from preclinical and clinical studies, this compound may pave the way for innovative treatments for various diseases.